Cas no 88416-48-2 (Benzene, hexakis(undecylsulfonyl)-)

• Product name: Benzene, hexakis(undecylsulfonyl)-
• CAS No: 88416-48-2
• MF: C₇₂H₁₃₈O₁₂S₆
• MW: 1388.24893712997
• CID: 633676
• PubChem ID: 20146808

Benzene, hexakis(undecylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, hexakis(undecylsulfonyl)-
• 1,2,3,4,5,6-hexakis(undecylsulfonyl)benzene
• Hexa(undecane-1-sulfonyl)benzene
• DTXSID90602956
• 88416-48-2
• SCHEMBL10631706

• Inchi： InChI=1S/C72H138O12S6/c1-7-13-19-25-31-37-43-49-55-61-85(73,74)67-68(86(75,76)62-56-50-44-38-32-26-20-14-8-2)70(88(79,80)64-58-52-46-40-34-28-22-16-10-4)72(90(83,84)66-60-54-48-42-36-30-24-18-12-6)71(89(81,82)65-59-53-47-41-35-29-23-17-11-5)69(67)87(77,78)63-57-51-45-39-33-27-21-15-9-3/h7-66H2,1-6H3
• InChI Key： OKMATKNYHABZDU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCS(=O)(=O)C1=C(C(=C(C(=C1S(=O)(=O)CCCCCCCCCCC)S(=O)(=O)CCCCCCCCCCC)S(=O)(=O)CCCCCCCCCCC)S(=O)(=O)CCCCCCCCCCC)S(=O)(=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 1386.85125687g/mol
• Monoisotopic Mass: 1386.85125687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 90
• Rotatable Bond Count: 66
• Complexity: 1930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 255Ų
• XLogP3: 27.6